Cas no 2138404-19-8 (5-amino-6-methyl-1-(oxolan-3-yl)-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-6-methyl-1-(oxolan-3-yl)-1,2-dihydropyridin-2-one
• CAS No: 2138404-19-8
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5872641
• PubChem ID: 165749860
• Update Time: 2025-08-02

5-amino-6-methyl-1-(oxolan-3-yl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-6-methyl-1-(oxolan-3-yl)-1,2-dihydropyridin-2-one
• 2138404-19-8
• EN300-1109067

• Inchi： 1S/C10H14N2O2/c1-7-9(11)2-3-10(13)12(7)8-4-5-14-6-8/h2-3,8H,4-6,11H2,1H3
• InChI Key： KUPZMGIGBARDNZ-UHFFFAOYSA-N
• SMILES： O1CCC(C1)N1C(C=CC(=C1C)N)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 55.6Ų

Additional information on 5-amino-6-methyl-1-(oxolan-3-yl)-1,2-dihydropyridin-2-one

Comprehensive Overview of 5-amino-6-methyl-1-(oxolan-3-yl)-1,2-dihydropyridin-2-one (CAS No. 2138404-19-8)

The compound 5-amino-6-methyl-1-(oxolan-3-yl)-1,2-dihydropyridin-2-one (CAS No. 2138404-19-8) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridin-2-one core substituted with an oxolan-3-yl group and an amino functionality, makes it a versatile intermediate for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in kinase inhibition, anti-inflammatory therapies, and central nervous system (CNS) targeting.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized treatment approaches. The 5-amino-6-methyl-1-(oxolan-3-yl)-1,2-dihydropyridin-2-one scaffold aligns with these trends, as its structural features allow for selective interactions with biological targets. Computational studies suggest its potential as a lead compound for modulating protein-protein interactions, a hot topic in drug design circles.

The synthetic accessibility of CAS 2138404-19-8 has been explored through various multi-step organic synthesis routes, often involving Pd-catalyzed cross-coupling reactions or microwave-assisted cyclization techniques. These methods highlight the compound's compatibility with modern green chemistry principles, addressing growing concerns about sustainable pharmaceutical manufacturing. Analytical characterization typically employs LC-MS, NMR spectroscopy, and X-ray crystallography to confirm its purity and structural integrity.

From a medicinal chemistry perspective, the dihydropyridinone moiety present in this molecule is particularly noteworthy. This privileged structure appears in several FDA-approved drugs and clinical candidates, primarily due to its favorable pharmacokinetic properties and ability to cross the blood-brain barrier. The additional oxolane (tetrahydrofuran) ring introduces conformational constraints that may enhance target binding affinity, while the 6-methyl substituent could influence metabolic stability.

Current research trends indicate growing interest in CAS 2138404-19-8 for neurodegenerative disease applications, particularly in modulating protein misfolding pathways. Its structural similarity to known chaperone molecules has prompted investigations into potential Alzheimer's disease and Parkinson's disease therapeutics. Additionally, the compound's hydrogen bond donor/acceptor pattern makes it relevant for fragment-based drug discovery programs.

The commercial availability of 5-amino-6-methyl-1-(oxolan-3-yl)-1,2-dihydropyridin-2-one through specialty chemical suppliers has facilitated broader academic and industrial research. Proper handling requires standard laboratory safety protocols, including the use of personal protective equipment (PPE) and chemical fume hoods. Storage recommendations typically suggest ambient or refrigerated conditions in airtight containers protected from light.

Future directions for this compound may include exploration as a covalent inhibitor scaffold or development of prodrug derivatives to enhance bioavailability. The presence of both hydrogen bond donors and acceptors in its structure makes it particularly interesting for structure-activity relationship (SAR) studies. As the pharmaceutical industry continues to prioritize undruggable targets, molecules like CAS 2138404-19-8 provide valuable starting points for innovative therapeutic approaches.

From a regulatory standpoint, researchers working with 2138404-19-8 should consult appropriate chemical safety databases and comply with regional research chemical regulations. While not currently classified as hazardous under major global systems, proper risk assessment should precede laboratory use. The compound's environmental fate and biodegradability characteristics remain areas for further investigation as part of comprehensive drug development evaluations.

In conclusion, 5-amino-6-methyl-1-(oxolan-3-yl)-1,2-dihydropyridin-2-one represents an intriguing chemical entity with multifaceted research applications. Its balanced combination of structural complexity and synthetic tractability positions it well for continued investigation across multiple therapeutic areas. As the scientific community increasingly values molecular diversity in drug discovery, compounds like this will likely play important roles in addressing unmet medical needs through innovative small-molecule interventions.